Cas no 2228258-50-0 (2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid)

• Product Name: 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid
• CAS No: 2228258-50-0
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 6129186
• PubChem ID: 165858526
• Update Time: 2025-06-15

2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid
• 2228258-50-0
• EN300-1729248

• Inchi： 1S/C8H10N2O4/c1-10-3-2-6(9-10)5(8(13)14)4-7(11)12/h2-3,5H,4H2,1H3,(H,11,12)(H,13,14)
• InChI Key： UNEQIMHAXVBKFT-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid

Introduction to 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid (CAS No. 2228258-50-0)

2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid, identified by the CAS number 2228258-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound consists of a butanedioic acid moiety (also known as fumaric acid) linked to a substituted pyrazole ring. The presence of the 1-methyl group on the pyrazole ring enhances its pharmacological properties, contributing to its stability and bioavailability. This structural motif is particularly interesting because it allows for interactions with various biological targets, making it a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole core exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 1-methyl-1H-pyrazol-3-yl substituent in 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid is believed to play a crucial role in modulating these activities by influencing the compound's binding affinity to biological receptors.

One of the most compelling aspects of 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid is its potential application in the development of novel therapeutic agents. Researchers have been investigating its efficacy in various preclinical models, particularly in the context of cancer and inflammatory diseases. The butanedioic acid moiety, which is also found in well-known pharmaceuticals such as fumaric acid, contributes to the compound's ability to modulate enzymatic pathways and cellular signaling cascades.

The synthesis of 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The exact synthetic route can vary depending on the desired purity and scale of production. However, advancements in synthetic methodologies have made it more feasible to produce this compound with high yield and quality, facilitating further research and development.

Recent studies have highlighted the importance of structural optimization in enhancing the pharmacological properties of pyrazole derivatives. By modifying various substituents on the pyrazole ring, researchers can fine-tune the biological activity of compounds like 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid. For instance, introducing additional functional groups or altering the substitution pattern can lead to improved potency, selectivity, and pharmacokinetic profiles.

The potential therapeutic applications of 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid are vast. In oncology research, this compound has shown promise as an inhibitor of certain kinases involved in tumor growth and progression. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. These findings underscore the importance of continued investigation into the pharmacological potential of this compound.

Another area where 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid holds promise is in neurodegenerative disease research. Preliminary studies suggest that this compound may interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. While further research is needed to fully understand its mechanisms of action, these early findings are encouraging.

The safety profile of 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid is another critical aspect that requires thorough evaluation. Preclinical toxicology studies are essential to assess its potential side effects and determine safe dosage ranges. These studies will provide valuable insights into its suitability for clinical translation and help guide future development efforts.

In conclusion, 2-(1-methyl-1H-pyrazol-3-yl)butanedioic acid (CAS No. 2228258-50-0) represents a significant advancement in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in oncology, inflammation, and neurodegenerative diseases make it a compelling target for further investigation. As synthetic methodologies continue to improve, researchers will be better positioned to explore the full therapeutic potential of this compound.